Cas no 91903-16-1 (1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
• CAS No: 91903-16-1
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD14635881
• CID: 767152
• PubChem ID: 53419732
• Update Time: 2025-04-19

1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
• methyl 5-methoxynaphthalene-1-carboxylate
• EN300-7398316
• SCHEMBL4099121
• 91903-16-1
• Methyl5-methoxy-1-naphthoate
• 5-Methoxynaphthalene-1-carboxylic acid methyl ester
• MFCD14635881
• ICNZNTLYQXGXQW-UHFFFAOYSA-N
• DTXSID00697535
• Methyl 5-methoxy-1-naphthoate

• MDL： MFCD14635881
• Inchi： 1S/C13H12O3/c1-15-12-8-4-5-9-10(12)6-3-7-11(9)13(14)16-2/h3-8H,1-2H3
• InChI Key： ICNZNTLYQXGXQW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C(C(=O)OC)C=CC=C21

Computed Properties

• Exact Mass: 216.079
• Monoisotopic Mass: 216.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3